Cas no 2172508-31-3 (tert-butyl 4-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylate)

Tert-butyl 4-(3-(trifluoromethyl)phenyl)pyrrolidine-3-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure features a pyrrolidine core with a trifluoromethylphenyl substituent, enhancing lipophilicity and metabolic stability, which is advantageous in drug design. The tert-butyl ester group offers synthetic flexibility, enabling further derivatization under mild conditions. This compound is useful in the development of bioactive molecules, leveraging the electron-withdrawing properties of the trifluoromethyl group to modulate reactivity and binding affinity. High purity and well-defined stereochemistry make it a reliable building block for researchers seeking to explore structure-activity relationships in medicinal chemistry.
tert-butyl 4-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylate structure
2172508-31-3 structure
Product Name:tert-butyl 4-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylate
CAS No:2172508-31-3
MF:C16H20F3NO2
MW:315.330715179443
CID:5974270
PubChem ID:165816908
Update Time:2025-06-26

tert-butyl 4-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylate
    • tert-butyl 4-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate
    • EN300-1453919
    • 2172508-31-3
    • Inchi: 1S/C16H20F3NO2/c1-15(2,3)22-14(21)13-9-20-8-12(13)10-5-4-6-11(7-10)16(17,18)19/h4-7,12-13,20H,8-9H2,1-3H3
    • InChI Key: HASAHPDCLUJBHP-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C1CNCC1C(=O)OC(C)(C)C)(F)F

Computed Properties

  • Exact Mass: 315.14461337g/mol
  • Monoisotopic Mass: 315.14461337g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.3Ų

tert-butyl 4-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1453919-0.05g
tert-butyl 4-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate
2172508-31-3
0.05g
$612.0 2023-06-06
Enamine
EN300-1453919-0.1g
tert-butyl 4-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate
2172508-31-3
0.1g
$640.0 2023-06-06
Enamine
EN300-1453919-0.25g
tert-butyl 4-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate
2172508-31-3
0.25g
$670.0 2023-06-06
Enamine
EN300-1453919-0.5g
tert-butyl 4-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate
2172508-31-3
0.5g
$699.0 2023-06-06
Enamine
EN300-1453919-1.0g
tert-butyl 4-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate
2172508-31-3
1g
$728.0 2023-06-06
Enamine
EN300-1453919-2.5g
tert-butyl 4-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate
2172508-31-3
2.5g
$1428.0 2023-06-06
Enamine
EN300-1453919-5.0g
tert-butyl 4-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate
2172508-31-3
5g
$2110.0 2023-06-06
Enamine
EN300-1453919-10.0g
tert-butyl 4-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate
2172508-31-3
10g
$3131.0 2023-06-06
Enamine
EN300-1453919-50mg
tert-butyl 4-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate
2172508-31-3
50mg
$612.0 2023-09-29
Enamine
EN300-1453919-100mg
tert-butyl 4-[3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylate
2172508-31-3
100mg
$640.0 2023-09-29

Additional information on tert-butyl 4-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylate

tert-butyl 4-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylate (CAS No. 2172508-31-3): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl 4-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylate (CAS No. 2172508-31-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are known for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory properties, and potential as drug delivery systems.

The trifluoromethyl group in the compound's structure is a key functional moiety that imparts several advantageous properties. Trifluoromethyl groups are known for their ability to enhance lipophilicity, metabolic stability, and binding affinity to target proteins. These characteristics make tert-butyl 4-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylate an attractive candidate for drug development, particularly in areas where improved pharmacokinetic profiles are desired.

Recent studies have highlighted the potential of tert-butyl 4-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against certain neurodegenerative diseases by modulating specific receptors in the brain. The research team found that the compound effectively crosses the blood-brain barrier and shows promising neuroprotective effects, making it a valuable lead for further investigation.

In addition to its potential in neurodegenerative disorders, tert-butyl 4-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylate has also shown promise in the treatment of inflammatory conditions. A study conducted by researchers at a leading pharmaceutical company revealed that the compound possesses significant anti-inflammatory properties, as evidenced by its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be developed into a new class of anti-inflammatory drugs with fewer side effects compared to existing treatments.

The synthetic route for tert-butyl 4-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylate has been well-documented in the literature. The compound can be synthesized through a multi-step process involving the reaction of tert-butyl pyrrolidine carboxylate with a trifluoromethylated aromatic compound. The synthetic methodology is robust and scalable, making it suitable for large-scale production if needed for clinical trials or commercialization.

From a pharmacological perspective, tert-butyl 4-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylate has been evaluated for its safety and efficacy in preclinical models. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical practice.

In conclusion, tert-butyl 4-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylate (CAS No. 2172508-31-3) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, coupled with its potential therapeutic applications, make it an exciting area of research and development. As further studies continue to elucidate its mechanisms of action and optimize its properties, this compound has the potential to make significant contributions to the treatment of various diseases and conditions.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.